Cas no 109909-33-3 (1,5,9,13-Tetrathiacyclohexadecane-3,11-diol)
109909-33-3 structure
Product Name:1,5,9,13-Tetrathiacyclohexadecane-3,11-diol
CAS No:109909-33-3
MF:C12H24O2S4
MW:328.577758789063
CID:232972
PubChem ID:373813
Update Time:2025-04-19
1,5,9,13-Tetrathiacyclohexadecane-3,11-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,5,9,13-Tetrathiacyclohexadecane-3,11-diol
- 1,5,9,13-Tetrathia-3,11-cyclohexadecandiol
- 1,5,9,13-tetrathiacyclohexadecane-3,11,diol
- UKLHHIPXESCOQU-UHFFFAOYSA
- 1,5,9,13-Tetrathiacyclohexadecane-3,11-diol,mixture of cis and trans
- 1,5,9,13-TETRATHIACYCLOHEXADECANE-3,11-D IOL, 96%, MIXTURE OF CIS AND TRANS
- DTXSID30149077
- InChI=1/C12H24O2S4/c13-11-7-15-3-1-4-16-8-12(14)10-18-6-2-5-17-9-11/h11-14H,1-10H2
- Y1090Y8JA7
- NSC650776
- UKLHHIPXESCOQU-UHFFFAOYSA-
- NSC-650776
- Alpha-chlorobenzeneacetylchloride
- UNII-Y1090Y8JA7
- NSC 650776
- UKLHHIPXESCOQU-UHFFFAOYSA-N
- FT-0724411
- AKOS015913185
- SCHEMBL676835
- 109909-33-3
-
- Inchi: 1S/C12H24O2S4/c13-11-7-15-3-1-4-16-8-12(14)10-18-6-2-5-17-9-11/h11-14H,1-10H2
- InChI Key: UKLHHIPXESCOQU-UHFFFAOYSA-N
- SMILES: S1CCCSCC(CSCCCSCC(C1)O)O
Computed Properties
- Exact Mass: 328.06600
- Monoisotopic Mass: 328.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 142Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.191
- Melting Point: 89-91 °C(lit.)
- Boiling Point: 555.6°Cat760mmHg
- Flash Point: 269.1°C
- Refractive Index: 1.575
- PSA: 141.66000
- LogP: 2.43480
- Solubility: Not determined
1,5,9,13-Tetrathiacyclohexadecane-3,11-diol Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,5,9,13-Tetrathiacyclohexadecane-3,11-diol Related Literature
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1. Synthesis and structural characterization of crown thioether complexes of silver(I) and copper(II)Megumu Munakata,Liang Ping Wu,Mikiko Yamamoto,Takayoshi Kuroda-Sowa,Masahiko Maekawa J. Chem. Soc. Dalton Trans. 1995 3215
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2. Synthesis and structural characterization of crown thioether complexes of silver(I) and copper(II)Megumu Munakata,Liang Ping Wu,Mikiko Yamamoto,Takayoshi Kuroda-Sowa,Masahiko Maekawa J. Chem. Soc. Dalton Trans. 1995 3215
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Yutian Feng,Tim E. Phelps,Valerie Carroll,Fabio Gallazzi,Gary Sieckman,Timothy J. Hoffman,Charles L. Barnes,Alan R. Ketring,Heather M. Hennkens,Silvia S. Jurisson Dalton Trans. 2017 46 14677
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4. Contents pages
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